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Compound of Interest

Compound Name:

1-Methyl-3-

trifluoromethylpyrazole-5-boronic

acid

Cat. No.: B150840 Get Quote

An In-depth Technical Guide to the Spectroscopic Characterization of 1-Methyl-3-
trifluoromethylpyrazole-5-boronic acid

Abstract
1-Methyl-3-trifluoromethylpyrazole-5-boronic acid (CAS No. 344591-91-9) is a heterocyclic

building block of significant interest in medicinal chemistry and drug development.[1] Its utility in

forming covalent bonds, particularly in Suzuki-Miyaura cross-coupling reactions, makes it a

valuable reagent for synthesizing complex molecular architectures. Accurate and

comprehensive characterization of this compound is paramount to ensure purity, confirm

structural integrity, and guarantee reproducibility in synthetic applications. This guide provides a

detailed exploration of the key spectroscopic techniques used to characterize 1-Methyl-3-
trifluoromethylpyrazole-5-boronic acid, including Nuclear Magnetic Resonance (NMR),

Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). We offer field-proven insights into

experimental design, data interpretation, and the causality behind methodological choices,

aimed at researchers, scientists, and drug development professionals.
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A thorough understanding of the molecule's structure is the foundation for interpreting its

spectroscopic data.

Chemical Name: [2-methyl-5-(trifluoromethyl)pyrazol-3-yl]boronic acid[2]

CAS Number: 344591-91-9[3]

Molecular Formula: C₅H₆BF₃N₂O₂[4]

Molecular Weight: 193.92 g/mol [4]

Appearance: Typically a powder or crystals.[3]

Melting Point: 132-137 °C[1][3]

Sample Preparation

NMR Analysis

IR Analysis

MS Analysis Final Analysis

Weigh ~10 mg of
1-Methyl-3-trifluoromethyl-

pyrazole-5-boronic acid

Dissolve in 0.6 mL
CDCl₃ or DMSO-d₆

Prepare KBr pellet or
use ATR accessory

Dissolve in MeOH/H₂O
with 0.1% Formic Acid

Acquire ¹H, ¹³C, ¹⁹F, ¹¹B
Spectra

Process Data
(FT, Phasing, Baseline)

Correlate all data for
structural confirmation
and purity assessment

Acquire Spectrum
(4000-400 cm⁻¹)

Infuse into ESI source
and acquire spectrum

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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